Cas no 1117-29-9 (NONANEDIOIC ACID, 3-OXO-, DIETHYL ESTER)

NONANEDIOIC ACID, 3-OXO-, DIETHYL ESTER structure
1117-29-9 structure
Product Name:NONANEDIOIC ACID, 3-OXO-, DIETHYL ESTER
CAS No:1117-29-9
MF:C13H22O5
MW:258.310784816742
CID:3475464
PubChem ID:14006762
Update Time:2025-04-21

NONANEDIOIC ACID, 3-OXO-, DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • NONANEDIOIC ACID, 3-OXO-, DIETHYL ESTER
    • 1,9-DIETHYL 3-OXONONANEDIOATE
    • DTXSID601306948
    • 1117-29-9
    • DIETHYL2-OXOHEPTANE-1,7-DICARBOXYLATE
    • SCHEMBL9958801
    • Inchi: 1S/C13H22O5/c1-3-17-12(15)9-7-5-6-8-11(14)10-13(16)18-4-2/h3-10H2,1-2H3
    • InChI Key: SIHMFPGVUBQIKU-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CC(=O)CCCCCC(OCC)=O

Computed Properties

  • Exact Mass: 258.14672380Da
  • Monoisotopic Mass: 258.14672380Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.7Ų
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